Cas no 2172209-23-1 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid
• CAS No: 2172209-23-1
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6082568
• PubChem ID: 165553345
• Update Time: 2025-05-21

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid
• EN300-1480993
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]-2-phenylpropanoic acid
• 2172209-23-1

• Inchi： 1S/C28H28N2O5/c1-18(16-25(31)30-28(2,26(32)33)19-10-4-3-5-11-19)29-27(34)35-17-24-22-14-8-6-12-20(22)21-13-7-9-15-23(21)24/h3-15,18,24H,16-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： BCVUJKYHYKAISK-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CC(NC(C(=O)O)(C)C1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 744
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido-2-phenylpropanoic acid

Compound CAS No. 2172209-23-1: 2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido)-2-phenylpropanoic Acid

The compound CAS No. 2172209-23-1, also known as 2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido)-2-phenylpropanoic acid, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanamide moiety, and a phenyl-substituted propanoic acid. The presence of these functional groups makes it highly versatile for use in peptide synthesis, drug delivery systems, and other advanced chemical processes.

Recent studies have highlighted the importance of Fmoc-based protecting groups in peptide synthesis. The Fmoc group, derived from fluorene, is widely used due to its stability under basic conditions and ease of removal under acidic conditions. In the context of this compound, the Fmoc group plays a crucial role in protecting the amine functionality during multi-step synthesis processes. This feature has been extensively utilized in the development of bioactive molecules and therapeutic agents.

The butanamide moiety in this compound adds another layer of functionality. Amides are known for their stability and ability to form hydrogen bonds, making them ideal for applications in drug design. The phenyl group attached to the propanoic acid further enhances the molecule's hydrophobicity, which can be advantageous in designing drugs with specific pharmacokinetic profiles.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound through a combination of coupling reactions and protecting group strategies. Researchers have optimized reaction conditions to improve yield and purity, ensuring that this compound can be produced on a larger scale for industrial applications.

In terms of applications, this compound has shown promise in the field of drug delivery systems. Its ability to form stable complexes with various bioactive molecules makes it a valuable component in designing targeted drug delivery systems. Additionally, its compatibility with various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR), has facilitated its use in structural elucidation studies.

Recent studies have also explored the use of this compound in the development of novel antibiotics. The unique combination of functional groups allows for the creation of molecules with enhanced antibacterial activity while maintaining low toxicity levels. This has been achieved through careful modulation of the molecule's structure to optimize its interaction with bacterial targets.

In conclusion, CAS No. 2172209-23-1, or 2-(3-{(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamido)-2-phenylpropanoic acid, represents a significant advancement in organic chemistry. Its versatile structure, combined with recent breakthroughs in synthetic methods and application development, positions it as a key player in the creation of innovative chemical and pharmaceutical products.